N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-4-oxo-4H-chromene-2-carboxamide

• IUPAC Name: N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C17H17N3O3/c1-11-9-12(2)20(19-11)8-7-18-17(22)16-10-14(21)13-5-3-4-6-15(13)23-16/h3-6,9-10H,7-8H2,1-2H3,(H,18,22)
• InChI Key: DXUFSPVYEJFEJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCNC(=O)C2=CC(=O)C3=CC=CC=C3O2)C
• Molecular Formula: C17H17N3O3
• Molecular Weight: 311.33 g/mol

Description

The compound “N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-4-oxo-4H-chromene-2-carboxamide” is a complex organic molecule. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazole derivatives are known for their diverse pharmacological effects.

Scientific Research Applications

Antileishmanial Activity

• Leishmaniasis, a tropical disease caused by Leishmania parasites transmitted through sandfly bites, affects millions worldwide. .

Antimalarial Potential

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Thiazolo[4,5-b]pyridine Derivatives

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Antitumor Properties

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Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Pyrazole derivatives have been studied for their potential biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Future Directions

The future directions for research on this compound would likely depend on its observed biological activities and potential applications. Given the known activities of other pyrazole derivatives, it could be a candidate for further study in various areas of medicinal chemistry.